Cas no 755037-03-7 (Regorafenib)

Regorafenib (Bay 73-4506) is an orally effective multi-target receptor tyrosine kinase inhibitor that inhibits vegfr1/2/3, PDGFR β, The IC50 of kit, RET and Raf-1 were 13 / 4.2/46,22, 7,1.5 and 2.5 nm, respectively Regorafenib showed very strong anti-tumor and anti angiogenic activities
Regorafenib structure
Regorafenib structure
Regorafenib
755037-03-7
C21H15ClF4N4O3
482.81541
MFCD16038047
820150
354334233

Regorafenib Properties

Names and Identifiers

    • 4-(4-(3-(4-Chloro-3-(trifluoromethyl)phenyl)ureido)-3-fluorophenoxy)-N-methylpicolinamide
    • BAY 73-4506
    • 4-[4-({[4-Chloro-3-(trifluoromethyl)phenyl]carbamoyl}amino)-3-fluorophenoxy]-N-methylpyridine-2-carboxamide
    • BAY 73-4506(Regorafenib)
    • 4-[4-({[4-chioro-3-(trifluoroMethyl)phenyl]carbaMoyl}aMino)-3-fluorophenoxy]-pyridine-2-carboxylic acid MethylaMide
    • Regorafenib (BAY 73-4506)
    • 4-[4-[[[[4-Chloro-3-(trifluoroMethyl)phenyl]aMino]carbonyl]aMino]-3-fluorophenoxy]-N-Methyl-2-pyridinecarboxaMide
    • 4-[4-[N'-(4-Chloro-3-trifluoroMethylphenyl)ureido]-3- fluorophenoxy]pyridine-2-carboxylic Acid MethylaMide
    • 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]-3-fluorophenoxy]-N-methylpyridine-2-carboxamide
    • Regorafenib
    • Regorafenib（BAY73-4506）
    • Regorafenib hydrate
    • BAY734506
    • FREE BASE
    • REGORAFENIB BAY 73-4506 BAYER HEALTHCARE (SEE ALSO COLORECTAL, LUNG, STOMACH) PHASE II(REGORAFENIB) PHARMACEUTICALS (888) 842-2937WAYNE, NJ
    • Regorafenib [USAN:INN]
    • CCG-269571
    • R0142
    • BAY73-4506 hydrochloride
    • 835621-08-4
    • DTXSID70144349
    • Stivarga
    • CHEBI:68647
    • AKOS015951107
    • NCGC00263138-13
    • GTPL5891
    • MFCD16038047
    • SCHEMBL432230
    • 4-(4-(((4-chloro-3-(trifluoromethyl)phenyl)carbamoyl)amino)-3-fluorophenoxy)-n-methylpyridine-2-carboxamide
    • Regorafenib (BAY73-4506,Fluoro-Sorafenib)
    • BAY-73-4506
    • cas:835621-07-3;Regorafenib hydrochloride
    • CHEBI:68646
    • BCP9000384
    • BRD-K16730910-001-07-3
    • AC-31116
    • 24T2A1DOYB
    • NCGC00263138-01
    • Z2235801830
    • NSC-800865
    • AS-16304
    • 2-Pyridinecarboxamide,4-[4-[[[[4-chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]-3-fluorophenoxy]-N-methyl-
    • Regorafenib,BAY 73-4506
    • NSC800865
    • REGORAFENIB [MI]
    • BCPP000352
    • SDCCGSBI-0654355.P001
    • NSC763932
    • s1178
    • C21H15ClF4N4O3
    • HMS3654K16
    • BCP02105
    • 755037-03-7
    • UNII-MGN125FS9D
    • BRD-K16730910-001-02-4
    • Regorafenib-13C-d3
    • NSC-763932
    • HMS3672E15
    • L01XE21
    • HY-10331
    • 755037-03-7 (anhydrous); 1019206-88-2 (hydrate)
    • SMR004701370
    • UNII-24T2A1DOYB
    • NS00040710
    • BAY73-4506
    • Regorafenib (BAY73-4506,Fluoro-Sorafenib)?
    • 4{4-[3-(4-chloro-3-trifluoromethylphenyl)-ureido]-3-fluorophenoxy}-pyridine-2-carboxylic acid methylamide
    • REGORAFENIB (USP-RS)
    • CHEMBL1946170
    • SR-01000941571-1
    • Regorafenib (BAY73-4506)
    • REGORAFENIB [VANDF]
    • REGORAFENIB (USP MONOGRAPH)
    • Regorafenib crystalline form I
    • SR-01000941571
    • DTXCID8066840
    • SW218097-2
    • DB08896
    • D10138
    • 755037-03-7 , Regorafenib
    • 4-(4-(((4-chloro-3-(trifluoromethyl)phenyl)carbamoyl}amino)-3-fluorophenoxy)-N-methylpyridine-2-carboxamide
    • 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]-3-fluoro-phenoxy]-N-methyl-pyridine-2-carboxamide
    • Regorafenib [INN]
    • CS-0170
    • DTXCID60148932
    • AB01565826_02
    • EX-A058
    • NCGC00263138-19
    • DTXSID60226441
    • Regorafenib (USAN/INN)
    • MLS006010303
    • BDBM50363397
    • REGORAFENIB [WHO-DD]
    • SB16819
    • Bay-734506
    • AC-25075
    • BAY 73-4506 , Fluoro-Sorafenib
    • Q3891664
    • Stivarga (TN)
    • Regorafenibum
    • BKD17855
    • REGORAFENIB ANHYDROUS
    • 4-[4-({[4-Chloro-3-(trifluoromethy)phenyl]carbamoyl}amino)-3-fluorophenoxy]-1-methylpyridine-2-carboxamide
    • +Expand
    • MFCD16038047
    • FNHKPVJBJVTLMP-UHFFFAOYSA-N
    • InChI=1S/C21H15ClF4N4O3/c1-27-19(31)18-10-13(6-7-28-18)33-12-3-5-17(16(23)9-12)30-20(32)29-11-2-4-15(22)14(8-11)21(24,25)26/h2-10H,1H3,(H,27,31)(H2,29,30,32)
    • O=C(NC1=CC=C(C(C(F)(F)F)=C1)Cl)NC2=CC=C(OC3=CC(C(NC)=O)=NC=C3)C=C2F

Computed Properties

  • 482.076881g/mol
  • 0
  • 4.2
  • 3
  • 8
  • 5
  • 482.076881g/mol
  • 482.076881g/mol
  • 92.4Ų
  • 33
  • 686
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1

Experimental Properties

  • 6.22570
  • 92.35000
  • 513.4°C at 760 mmHg
  • 206.0 to 210.0 °C
  • 0.0±1.3 mmHg at 25°C
  • 264.3±30.1 °C
  • In vitro: DMSO solubility ≥ 260 mg/ml (538.50 mm) * "≥" means soluble, but saturation unknown
  • No data avaiable
  • 1.5±0.1 g/cm3

Regorafenib Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00ID3R-1mg
2-Pyridinecarboxamide,4-[4-[[[[4-chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]-3-fluorophenoxy]-N-methyl-
 755037-03-7 98%
1mg
 $5.00 2024-04-21
A2B Chem LLC
AI55991-1mg
4-[4-({[4-chloro-3-(trifluoromethyl)phenyl]carbamoyl}amino)-3-fluorophenoxy]-N-methylpyridine-2-carboxamide
 755037-03-7 98%
1mg
 $5.00 2024-04-19
abcr
AB449632-100 mg
4-(4-(3-(4-Chloro-3-(trifluoromethyl)phenyl)ureido)-3-fluorophenoxy)-N-methylpicolinamide, 95%; .
 755037-03-7 95%
100MG
 €282.90 2023-07-18
Ambeed
A177150-1mg
4-(4-(3-(4-Chloro-3-(trifluoromethyl)phenyl)ureido)-3-fluorophenoxy)-N-methylpicolinamide
 755037-03-7 98%
1mg
 $6.0 2024-07-18
Axon Medchem
1678-5 mg
Regorafenib
 755037-03-7 98%
5mg
 €70.00 2023-07-10
ChemScence
CS-0170-10mg
Regorafenib
 755037-03-7 99.65%
10mg
 $60.0 2022-04-26
eNovation Chemicals LLC
D372300-250mg
1-(4-chloro-3-(trifluoromethyl)phenyl)-3-(2-fluoro-4-(2-(methylcarbamoyl)pyridin-4-yloxy)phenyl)urea
 755037-03-7 98%
250mg
 $450 2022-09-07
LKT Labs
R1627-1 mg
Regorafenib Anhydrous
 755037-03-7 ≥99%
1mg
 $43.30 2023-07-10
MedChemExpress
HY-10331-10mM*1mLinDMSO
Regorafenib
 755037-03-7 99.61%
10mM*1mLinDMSO
 ￥500 2023-07-26
S e l l e c k ZHONG GUO
S1178-10mM (1mL in DMSO)
Regorafenib
 755037-03-7 99.98%
10mM (1mL in DMSO)
 ¥794.43 2023-09-16

Regorafenib Synthesis

Regorafenib Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:755037-03-7)Regorafenib
A25020
in Stock/in Stock
5g/25g
99%/99%
Friday, 30 August 2024 04:18
314.0/1099.0
atkchemica
Gold Member
Audited Supplier Audited Supplier
(CAS:755037-03-7)Regorafenib
CL9619
in Stock
1g/5g/10g/100g
95%+
Wednesday, 27 November 2024 17:30
discuss personally

Regorafenib Related Literature

Related Categories

755037-03-7 (Regorafenib) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:755037-03-7)Regorafenib
sfd7231
99.9%
200kg
discuss personally
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
(CAS:755037-03-7)Regorafenib
RY193
99% HPLC
1g